Cas no 1009376-86-6 (Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride)

• Product Name: Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride
• CAS No: 1009376-86-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD27997461
• CID: 4558877
• PubChem ID: 68586935
• Update Time: 2025-05-24

Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• TRANS-METHYL 6-METHYLPIPERIDINE-3-CARBOXYLATE HCL
• Trans-Methyl 6-Methylpiperidine-3-Carboxylate Hydrochloride
• methyl trans-6-methylpiperidine-3-carboxylate hydrochloride
• Methyl (3R,6R)-6-methylpiperidine-3-carboxylate hydrochloride
• 3-Piperidinecarboxylic acid, 6-methyl-, methyl ester, hydrochloride (1:1), (3R,6R)-rel-
• SB22049
• (3r,6r)-methyl 6-methylpiperidine-3-carboxylate hydrochloride
• (3r,?6r)?-3-?piperidin
• 1009376-86-6
• methyl (3R,6R)-6-methylpiperidine-3-carboxylate;hydrochloride
• AKOS027253251
• W19558
• 1009377-11-0
• MFCD27997461
• SCHEMBL3300627
• rel-Methyl (3R,6R)-6-methylpiperidine-3-carboxylate hydrochloride
• CS-0048873
• (3r,6r)-methyl6-methylpiperidine-3-carboxylatehydrochloride
• AS-39857
• Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride

• MDL： MFCD27997461
• Inchi： 1S/C8H15NO2.ClH/c1-6-3-4-7(5-9-6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7-;/m1./s1
• InChI Key： COCIOCKRYRXGEP-ZJLYAJKPSA-N
• SMILES： Cl.O(C)C([C@H]1CN[C@H](C)CC1)=O

Computed Properties

• Exact Mass: 193.086957g/mol
• Monoisotopic Mass: 193.086957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.67g/mol
• Topological Polar Surface Area: 38.3

Experimental Properties

• Melting Point: -14℃

Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride

Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride: A Comprehensive Overview

Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride (CAS No. 1009376-86-6) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and clinical investigation.

The molecular structure of Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride consists of a piperidine ring substituted with a methyl group at the 6-position and a carboxylate group at the 3-position, followed by hydrochlorination to form the salt. This configuration imparts specific pharmacokinetic and pharmacodynamic properties that make it suitable for various biological targets. The presence of the trans configuration contributes to its stability and reactivity, which are critical factors in drug design and synthesis.

In recent years, there has been a growing interest in piperidine derivatives due to their diverse biological activities. Studies have shown that compounds containing the piperidine scaffold exhibit properties such as analgesic, anti-inflammatory, and central nervous system (CNS) effects. The methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride derivative is no exception, with preliminary research indicating its potential in modulating neurotransmitter pathways.

One of the most compelling aspects of Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride is its interaction with neurotransmitter systems. Research has highlighted its potential as a modulator of serotonin and dopamine pathways, which are implicated in various neurological disorders. The compound's ability to interact with these systems suggests its utility in developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have demonstrated its efficacy in preclinical models, where it showed promise in attenuating symptoms associated with these conditions.

The hydrochloride salt form of this compound enhances its pharmacological profile by improving solubility and bioavailability. These properties are crucial for ensuring that the compound reaches therapeutic levels in the body efficiently. Additionally, the hydrochloride form provides stability under various storage conditions, making it a practical choice for both laboratory research and potential clinical use.

The synthesis of Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and crystallization play key roles in the synthetic process. These methods not only enhance efficiency but also contribute to the scalability of production for future clinical trials.

In terms of pharmacokinetics, Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that it has a moderate half-life, allowing for sustained therapeutic effects without frequent dosing. Furthermore, its metabolic pathways suggest minimal interaction with other drugs commonly used in clinical settings, reducing the risk of adverse drug interactions.

The potential therapeutic applications of this compound are broad and varied. Beyond its implications in CNS disorders, research is exploring its role in treating inflammatory conditions and pain management. The anti-inflammatory properties attributed to piperidine derivatives make this compound a promising candidate for developing novel anti-inflammatory agents. Additionally, its interaction with pain signaling pathways suggests potential benefits in managing chronic pain conditions.

Ethical considerations are paramount in pharmaceutical research and development. The use of compounds like Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride must be guided by rigorous ethical standards to ensure patient safety and welfare. Preclinical studies are essential to evaluate toxicity profiles and dosing regimens before proceeding to human trials. Collaborative efforts between researchers, regulatory bodies, and healthcare professionals are necessary to ensure that these compounds are developed responsibly.

The future directions for research on Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride include further exploration of its mechanism of action and identification of new therapeutic targets. Advances in computational chemistry and molecular modeling can aid in understanding how this compound interacts with biological targets at a molecular level. Additionally, exploring combination therapies with other drugs may enhance its efficacy and broaden its applications.

In conclusion, Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride (CAS No. 1009376-86-6) is a compound with significant potential in pharmaceutical applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.